Cas no 2248182-86-5 ((2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine)

• Product Name: (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine
• CAS No: 2248182-86-5
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 6547793
• PubChem ID: 42325763
• Update Time: 2025-06-11

(2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248182-86-5
• EN300-6506861
• (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine

• Inchi： 1S/C10H14FN/c1-8(7-12)6-9-2-4-10(11)5-3-9/h2-5,8H,6-7,12H2,1H3/t8-/m0/s1
• InChI Key： JJLKPEMBTBLDPI-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1)C[C@H](C)CN

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine

Compound Introduction: (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine (CAS No. 2248182-86-5)

The compound (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine, identified by the CAS number 2248182-86-5, is a meticulously synthesized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This enantiomerically pure amine features a chiral center at the (2S) configuration, which is a critical factor in its potential biological activity and interaction with biological targets. The presence of a 4-fluorophenyl substituent enhances its electronic properties and influences its binding affinity to various receptors.

In recent years, the development of fluorinated aromatic compounds has become a cornerstone in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. The 4-fluorophenyl moiety in this compound not only contributes to its structural diversity but also plays a pivotal role in its pharmacological profile. This feature has been extensively studied in the context of drug design, particularly for small molecule inhibitors targeting neurological and inflammatory disorders.

The synthesis of (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine involves advanced stereoselective methodologies, ensuring high enantiomeric purity, which is essential for therapeutic applications. The chiral center at the (2S) configuration is strategically positioned to interact with specific biological targets, making this compound a promising candidate for further pharmacological investigation. Researchers have leveraged computational modeling and high-throughput screening to explore its potential in modulating key enzymes and receptors involved in disease pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. The 4-fluorophenyl group in this compound is no exception, contributing to its favorable pharmacokinetic profile. This has prompted researchers to investigate its potential as a lead compound for novel therapeutic agents targeting conditions such as pain management, neurodegenerative diseases, and autoimmune disorders.

The biological activity of (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine has been preliminarily evaluated through in vitro assays, revealing promising interactions with various biological targets. These interactions suggest that the compound may exhibit therapeutic efficacy in modulating key signaling pathways associated with inflammation and neuroprotection. Further preclinical studies are underway to elucidate its mechanism of action and assess its potential for clinical translation.

Advances in analytical chemistry have enabled researchers to characterize this compound with high precision, ensuring that its structural integrity and purity are maintained throughout synthetic and analytical processes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry. These analytical methods provide critical data for understanding its behavior in biological systems and for optimizing its pharmacological properties.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. The synthesis of (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine exemplifies the importance of robust synthetic routes that ensure scalability and reproducibility. Industrial-scale production requires meticulous optimization to meet regulatory standards and ensure consistency in quality. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutic options.

In conclusion, the compound (2S)-3-(4-Fluorophenyl)-2-methylpropan-1-amine represents a significant advancement in pharmaceutical chemistry, with its unique structural features and promising biological activity. The strategic placement of the chiral center and the incorporation of the 4-fluorophenyl group make it a compelling candidate for further investigation in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound holds great potential for contributing to the development of innovative treatments for various human diseases.